Cas no 2171903-49-2 (7-methyl-1-oxa-4,7-diazaspiro4.4nonane)

• Product Name: 7-methyl-1-oxa-4,7-diazaspiro4.4nonane
• CAS No: 2171903-49-2
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 6238617
• PubChem ID: 148915563
• Update Time: 2025-06-29

7-methyl-1-oxa-4,7-diazaspiro4.4nonane Chemical and Physical Properties

Names and Identifiers

• 7-methyl-1-oxa-4,7-diazaspiro4.4nonane
• EN300-1645510
• 7-methyl-1-oxa-4,7-diazaspiro[4.4]nonane
• 2171903-49-2

• Inchi： 1S/C7H14N2O/c1-9-4-2-7(6-9)8-3-5-10-7/h8H,2-6H2,1H3
• InChI Key： PJMBQNXVSGOXLR-UHFFFAOYSA-N
• SMILES： O1CCNC21CN(C)CC2

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 24.5Ų

Additional information on 7-methyl-1-oxa-4,7-diazaspiro4.4nonane

Professional Introduction to Compound with CAS No. 2171903-49-2 and Product Name: 7-methyl-1-oxa-4,7-diazaspiro4.4nonane

The compound with the CAS number 2171903-49-2 and the product name 7-methyl-1-oxa-4,7-diazaspiro4.4nonane represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecule's intricate architecture, featuring a spiro linkage between an oxygen-containing heterocycle and a nitrogen-rich system, positions it as a promising candidate for further exploration.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of spirocyclic structures in designing novel therapeutic agents. The 7-methyl-1-oxa-4,7-diazaspiro4.4nonane framework exemplifies this trend, offering a versatile scaffold that can be modified to target various biological pathways. The presence of both oxygen and nitrogen atoms within the spirocycle introduces multiple sites for functionalization, enabling chemists to tailor the compound's properties for specific pharmacological effects.

In the context of drug discovery, the 7-methyl-1-oxa-4,7-diazaspiro4.4nonane structure is particularly intriguing due to its ability to mimic natural bioactive molecules. Spirocyclic compounds are known for their stability and binding affinity, making them ideal candidates for enzyme inhibition and receptor interaction studies. Preliminary studies have suggested that derivatives of this compound may exhibit potent activity against enzymes involved in inflammatory processes, providing a potential lead for developing new anti-inflammatory medications.

The synthesis of 7-methyl-1-oxa-4,7-diazaspiro4.4nonane presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been instrumental in achieving the desired structural features. These methods not only enhance yield but also allow for the introduction of chiral centers, which are critical for optimizing pharmacological activity.

One of the most exciting aspects of 7-methyl-1-oxa-4,7-diazaspiro4.4nonane is its potential in modulating neurological pathways. The spirocycle's size and shape make it a suitable candidate for interacting with neuroreceptors, which are key targets in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Current research is exploring how modifications to the 7-methyl-1-oxa-4,7-diazaspiro4.4nonane core can enhance its ability to cross the blood-brain barrier and exert therapeutic effects on affected brain regions.

The compound's structural motif also aligns with emerging trends in oncology research. By leveraging its ability to selectively bind to biological targets overexpressed in cancer cells, 7-methyl-1-oxa-4,7-diazaspiro4.4nonane derivatives may serve as scaffolds for developing novel anticancer agents. Studies have begun to investigate how slight alterations in the molecule's electronic distribution can influence its binding affinity and selectivity towards cancer-related enzymes and receptors.

From a computational chemistry perspective, 7-methyl-1-oxa-4,7-diazaspiro4.4nonane offers an excellent model system for understanding molecular interactions at a quantum mechanical level. Advanced computational methods are being employed to predict how different substituents on the spirocycle will affect its electronic properties and reactivity. These insights are crucial for designing experiments that optimize synthetic routes and maximize pharmacological efficacy.

The future prospects of 7-methyl-1-oxa-4,7-diazaspiro4.4nonane are vast, with ongoing research focusing on expanding its chemical space through combinatorial chemistry approaches. By systematically varying functional groups on the spirocycle, researchers aim to identify novel analogs with enhanced biological activity and improved pharmacokinetic profiles. Such efforts are expected to yield a library of compounds that can be rapidly screened for therapeutic potential.

In conclusion, the compound with CAS number 2171903-49-2, specifically named 7-methyl-1-oxa-4,7-diazaspiro4.4nonane, represents a cornerstone in modern pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for developing new drugs targeting diverse diseases. As synthetic chemistry continues to evolve, so too will our ability to harness this remarkable molecule's potential for improving human health.